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Compound of Interest

Compound Name: mPGES1-IN-3

Cat. No.: B3028025 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

mPGES1-IN-3, a potent and selective microsomal prostaglandin E2 synthase-1 (mPGES-1)

inhibitor. Adherence to these protocols is critical to ensure the safety of laboratory personnel

and to maintain environmental compliance. This information is intended for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties of mPGES1-IN-3
A summary of the key quantitative data for mPGES1-IN-3 is presented below. This information

is essential for understanding the chemical nature of the compound and for making informed

decisions regarding its safe handling and disposal.
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Property Value

Chemical Name

2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-

5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-

1H-[1][2]dioxino[2',3':3,4]benzo[1,2-d]imidazole-

5-carboxamide

Molecular Formula C₂₄H₁₆ClF₅N₄O₃

Molecular Weight 538.85 g/mol

CAS Number 1469976-70-2

Solubility Soluble in DMSO

Storage

Store at -20°C for short-term use (within 1

month) and at -80°C for long-term storage

(within 6 months)[1].

Appearance Crystalline solid

IC₅₀ Values
8 nM (mPGES-1 enzyme), 16.24 nM (A549

cell), 249.9 nM (human whole blood)[2]

Experimental Protocols for Disposal
While specific experimental protocols for the disposal of mPGES1-IN-3 are not publicly

available, the following step-by-step guidance is based on established best practices for the

disposal of halogenated organic compounds and solutions containing dimethyl sulfoxide

(DMSO).

Step 1: Waste Identification and Segregation

Identify mPGES1-IN-3 as Halogenated Organic Waste: Due to the presence of chlorine and

fluorine atoms in its structure, mPGES1-IN-3 must be classified as a halogenated organic

waste[3].

Segregate from Non-Halogenated Waste: It is crucial to collect halogenated organic waste

separately from non-halogenated organic waste. This segregation is important because the
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disposal methods for these two types of waste are different and mixing them can increase

disposal costs and complicate the disposal process[4][5].

Step 2: Preparing Solid Waste for Disposal

Unused or Expired Compound: If you have solid, unused, or expired mPGES1-IN-3, it should

be disposed of in its original container if possible.

Labeling: Ensure the container is clearly labeled with the chemical name "mPGES1-IN-3"

and the words "Hazardous Waste"[5].

Step 3: Preparing Liquid Waste for Disposal

Solutions in DMSO: Solutions of mPGES1-IN-3 in DMSO should be collected in a

designated, leak-proof container labeled for halogenated organic waste[6].

Do Not Mix with Other Waste Streams: Avoid mixing DMSO solutions of mPGES1-IN-3 with

other types of waste, such as aqueous waste, strong acids or bases, or heavy metals[4].

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organic Solvents," and a list of all components, including "mPGES1-IN-3" and

"Dimethyl Sulfoxide (DMSO)," with their approximate percentages[4].

Step 4: Storage of Chemical Waste

Designated Satellite Accumulation Area: Store all waste containers in a designated and

properly labeled satellite accumulation area within the laboratory.

Secondary Containment: Waste containers should be stored in secondary containment, such

as a spill tray, to prevent the spread of material in case of a leak.

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste to prevent the release of vapors.

Incompatible Materials: Ensure that the stored halogenated waste is not in proximity to

incompatible materials, such as strong oxidizing agents.

Step 5: Arranging for Disposal
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Contact Your Institution's EHS Office: The disposal of hazardous chemical waste is regulated

and must be handled by licensed professionals. Contact your institution's Environmental

Health and Safety (EHS) office to arrange for the pickup and disposal of your mPGES1-IN-3
waste.

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements set forth by your institution for hazardous waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of mPGES1-IN-3.
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Start: mPGES1-IN-3 Waste Generated

Is the waste solid or a solution?

Solid Waste (Pure/Expired)

Solid

Liquid Waste (e.g., in DMSO)

Liquid

Label as 'Hazardous Waste: mPGES1-IN-3'

Collect in a designated 'Halogenated Organic Waste' container

Store in a designated Satellite Accumulation Area with secondary containment

Label container with all components and percentages

Contact EHS for waste pickup and disposal

Click to download full resolution via product page

Disposal Workflow for mPGES1-IN-3

Disclaimer: The information provided here is intended as a guide and is based on general

principles of laboratory safety and chemical waste management. Always consult the Safety

Data Sheet (SDS) for mPGES1-IN-3 if available, and adhere to the specific guidelines and
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regulations of your institution and local authorities. Your institution's Environmental Health and

Safety (EHS) office is the primary resource for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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